N-{2-[2-(2,3-dimethylphenoxy)ethoxy]ethyl}-2-propanamine oxalate

• IUPAC Name: N-[2-[2-(2,3-dimethylphenoxy)ethoxy]ethyl]propan-2-amine;oxalic acid
• InChI: InChI=1S/C15H25NO2.C2H2O4/c1-12(2)16-8-9-17-10-11-18-15-7-5-6-13(3)14(15)4;3-1(4)2(5)6/h5-7,12,16H,8-11H2,1-4H3;(H,3,4)(H,5,6)
• InChI Key: NQCPSNWBAFWIDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCCOCCNC(C)C)C.C(=O)(C(=O)O)O
• Molecular Formula: C17H27NO6
• Molecular Weight: 341.4 g/mol

Description

N-{2-[2-(2,3-dimethylphenoxy)ethoxy]ethyl}-2-propanamine oxalate, commonly known as DMPEA-IP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. DMPEA-IP is a selective agonist of the α2C-adrenoceptor, a subtype of the adrenergic receptor family, and has been shown to have a range of effects on the body's biochemical and physiological processes. In

Mechanism of Action

DMPEA-IP is a selective agonist of the α2C-adrenoceptor, which is a subtype of the adrenergic receptor family. Activation of the α2C-adrenoceptor has been shown to have a range of effects on the body's biochemical and physiological processes, including regulation of neurotransmitter release, modulation of sympathetic nervous system activity, and regulation of cardiovascular function. DMPEA-IP has been shown to selectively activate the α2C-adrenoceptor, which may explain its anxiolytic, antidepressant, analgesic, and cardiovascular effects.
Biochemical and Physiological Effects
DMPEA-IP has been shown to have a range of effects on the body's biochemical and physiological processes. It has been shown to increase levels of the neurotransmitter norepinephrine in the brain, which may contribute to its anxiolytic and antidepressant effects. DMPEA-IP has also been shown to decrease sympathetic nervous system activity, which may contribute to its cardiovascular effects. Additionally, DMPEA-IP has been shown to have analgesic effects, which may be due to its modulation of pain pathways in the central nervous system.

Advantages and Limitations for Lab Experiments

DMPEA-IP has several advantages for use in lab experiments. It is a selective agonist of the α2C-adrenoceptor, which allows for more specific and targeted research. Additionally, DMPEA-IP has been shown to have a range of effects on the body's biochemical and physiological processes, which makes it a versatile compound for use in a variety of research areas. However, there are also limitations to the use of DMPEA-IP in lab experiments. It is a synthetic compound, which may limit its relevance to natural biological processes. Additionally, its effects may vary depending on the species and strain of animal being used in experiments.

Future Directions

There are several future directions for research on DMPEA-IP. One area of interest is its potential use as a treatment for anxiety and depression in humans. Further research is needed to determine the safety and efficacy of DMPEA-IP in humans, as well as the optimal dosage and administration method. Another area of interest is its potential use as a treatment for hypertension. Further research is needed to determine the mechanisms underlying its cardiovascular effects, as well as its safety and efficacy in humans. Additionally, DMPEA-IP may have potential applications in other areas, such as pain management and drug addiction research.

Synthesis Methods

DMPEA-IP is a synthetic compound that can be synthesized through a multi-step process. The first step involves the reaction of 2,3-dimethylphenol with epichlorohydrin to form 2-(2,3-dimethylphenoxy)ethanol. This intermediate is then reacted with ethylene oxide to form 2-[2-(2,3-dimethylphenoxy)ethoxy]ethanol. The final step involves the reaction of this intermediate with 2-propanamine to form DMPEA-IP oxalate.

Scientific Research Applications

DMPEA-IP has a range of potential applications in scientific research. It has been shown to have anxiolytic and antidepressant effects in animal models, and has been suggested as a potential treatment for anxiety and depression in humans. DMPEA-IP has also been shown to have analgesic effects, and has been suggested as a potential treatment for chronic pain. Additionally, DMPEA-IP has been shown to have effects on cardiovascular function, and has been suggested as a potential treatment for hypertension.